Cas no 2229268-74-8 (3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229268-74-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6529556
• PubChem ID: 165836234
• Update Time: 2025-05-24

3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229268-74-8
• EN300-1748867

• Inchi： 1S/C11H16N2O2/c1-4-13-6-5-7(12-13)8-9(10(14)15)11(8,2)3/h5-6,8-9H,4H2,1-3H3,(H,14,15)
• InChI Key： OELPSIWWPUIATR-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CN(CC)N=2)C1(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229268-74-8)

3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229268-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane core, which is known for its unique structural rigidity and potential biological activity. The presence of an ethyl-pyrazole moiety further enhances its molecular complexity, making it a promising candidate for drug discovery and medicinal chemistry applications.

The cyclopropane ring in this molecule is a key structural feature, contributing to its stability and reactivity. Cyclopropanes are renowned for their strained three-membered ring system, which can be exploited in various chemical transformations. In particular, the carboxylic acid functionality at the 1-position provides a reactive site for further derivatization, enabling the synthesis of more complex analogs. This structural motif has been extensively studied for its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug development. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 1-ethyl substituent on the pyrazole ring enhances its metabolic stability and bioavailability, making it an attractive scaffold for pharmacological investigations. The combination of these features in 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid suggests potential therapeutic applications in areas such as oncology and immunomodulation.

In the realm of bioorganic synthesis, this compound serves as a versatile building block for constructing more elaborate molecular architectures. The cyclopropane moiety can undergo ring-opening reactions under specific conditions, allowing for the introduction of diverse functional groups at strategic positions. This reactivity has been leveraged in the development of novel inhibitors targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and oxidative stress.

The pharmacokinetic profile of 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is another critical aspect that has been explored in recent research. Computational modeling and experimental studies have been employed to assess its solubility, permeability, and metabolic stability. These properties are essential for determining its suitability as a lead compound or intermediate in drug development pipelines. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including moderate solubility in aqueous media and resistance to rapid degradation by cytochrome P450 enzymes.

One notable application of this compound lies in its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and dysregulation of these pathways is associated with various diseases, including cancer. By targeting specific kinases with small-molecule inhibitors derived from 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, researchers aim to modulate downstream signaling events that contribute to disease progression. Several preclinical studies have investigated analogs of this compound for their ability to inhibit aberrant signaling cascades while maintaining selectivity against off-target proteins.

The synthetic accessibility of this compound has also been a focus of recent investigations. Researchers have developed efficient synthetic routes that allow for scalable production under controlled conditions. These methods often involve multi-step organic transformations starting from commercially available precursors such as ethyl acetoacetate and pyrazole derivatives. The optimization of synthetic protocols has enabled the preparation of large quantities of material for both laboratory research and potential clinical trials.

In conclusion,3-(1-ethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229268-74-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its cyclopropane core combined with an ethyl-pyrazole substituent provides a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound and its derivatives promises to yield novel therapeutic agents with broad clinical applicability.